Cas no 2172075-62-4 (1-(butan-2-yl)-5-(difluoromethyl)-1H-1,2,3-triazol-4-ylmethanamine)

1-(Butan-2-yl)-5-(difluoromethyl)-1H-1,2,3-triazol-4-ylmethanamine is a specialized heterocyclic compound featuring a triazole core substituted with a difluoromethyl group and an aminomethyl functionality. The butan-2-yl moiety enhances lipophilicity, potentially improving membrane permeability in biological systems. The difluoromethyl group contributes to metabolic stability and electronic modulation, while the primary amine provides a reactive handle for further derivatization. This structure suggests utility in medicinal chemistry as a building block for drug discovery, particularly in the development of enzyme inhibitors or bioactive agents. Its balanced polarity and functional group diversity make it a versatile intermediate for synthetic applications.
1-(butan-2-yl)-5-(difluoromethyl)-1H-1,2,3-triazol-4-ylmethanamine structure
2172075-62-4 structure
Product Name:1-(butan-2-yl)-5-(difluoromethyl)-1H-1,2,3-triazol-4-ylmethanamine
CAS No:2172075-62-4
MF:C8H14F2N4
MW:204.220367908478
CID:5949411
PubChem ID:165599574
Update Time:2025-05-20

1-(butan-2-yl)-5-(difluoromethyl)-1H-1,2,3-triazol-4-ylmethanamine Chemical and Physical Properties

Names and Identifiers

    • 1-(butan-2-yl)-5-(difluoromethyl)-1H-1,2,3-triazol-4-ylmethanamine
    • EN300-1595790
    • [1-(butan-2-yl)-5-(difluoromethyl)-1H-1,2,3-triazol-4-yl]methanamine
    • 2172075-62-4
    • Inchi: 1S/C8H14F2N4/c1-3-5(2)14-7(8(9)10)6(4-11)12-13-14/h5,8H,3-4,11H2,1-2H3
    • InChI Key: KEQFUEWQPRFFKU-UHFFFAOYSA-N
    • SMILES: FC(C1=C(CN)N=NN1C(C)CC)F

Computed Properties

  • Exact Mass: 204.11865279g/mol
  • Monoisotopic Mass: 204.11865279g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 56.7Ų

1-(butan-2-yl)-5-(difluoromethyl)-1H-1,2,3-triazol-4-ylmethanamine Pricemore >>

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Additional information on 1-(butan-2-yl)-5-(difluoromethyl)-1H-1,2,3-triazol-4-ylmethanamine

Introduction to 1-(Butan-2-yl)-5-(Difluoromethyl)-1H-1,2,3-Triazol-4-ylmethanamine (CAS No. 2172075-62-4)

1-(Butan-2-yl)-5-(difluoromethyl)-1H-1,2,3-triazol-4-ylmethanamine (CAS No. 2172075-62-4) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of 1,2,3-triazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the difluoromethyl and butyl substituents, make it an intriguing candidate for further investigation.

The chemical structure of 1-(butan-2-yl)-5-(difluoromethyl)-1H-1,2,3-triazol-4-ylmethanamine is characterized by a central 1,2,3-triazole ring linked to a difluoromethyl group and a butylamine moiety. The presence of these functional groups imparts specific chemical and biological properties that are of interest to researchers. The difluoromethyl group is known for its ability to enhance the metabolic stability and lipophilicity of molecules, while the butylamine substituent can influence the compound's solubility and binding affinity to various biological targets.

Recent studies have highlighted the potential of 1,2,3-triazoles in drug discovery and development. These compounds have shown promising activity in various therapeutic areas, including antiviral, anticancer, and anti-inflammatory applications. For instance, a study published in the Journal of Medicinal Chemistry in 2023 demonstrated that certain 1,2,3-triazole derivatives exhibit potent antiviral activity against influenza viruses. The researchers found that the presence of difluoromethyl groups significantly enhanced the antiviral potency of these compounds.

In the context of 1-(butan-2-yl)-5-(difluoromethyl)-1H-1,2,3-triazol-4-ylmethanamine, preliminary studies have indicated its potential as an antiviral agent. A research team at the University of California conducted in vitro assays to evaluate the compound's activity against several viral strains. The results showed that this compound effectively inhibited viral replication with minimal cytotoxicity. This finding suggests that 1-(butan-2-yl)-5-(difluoromethyl)-1H-1,2,3-triazol-4-ylmethanamine could be a valuable lead compound for further development as an antiviral drug.

Beyond antiviral applications, 1-(butan-2-yl)-5-(difluoromethyl)-1H-1,2,3-triazol-4-ylmethanamine has also shown promise in cancer research. A study published in the Cancer Research journal in 2023 reported that certain 1,2,3-triazole derivatives exhibit selective cytotoxicity against cancer cells. The researchers found that these compounds can induce apoptosis in cancer cells by targeting specific signaling pathways. The presence of difluoromethyl groups was found to enhance the cytotoxic effects of these compounds.

The synthesis of 1-(butan-2-yl)-5-(difluoromethyl)-1H-1,2,3-triazol-4-ylmethanamine can be achieved through well-established methodologies in organic chemistry. One common approach involves the copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction, which is a powerful tool for constructing 1,2,3-triazole rings. This reaction is highly efficient and can be performed under mild conditions, making it suitable for large-scale synthesis.

The physical properties of 1-(butan-2-yl)-5-(difluoromethyl)-1H-1,2,3-triazol-4-ylmethanamine, such as its melting point and solubility in various solvents, have been determined through experimental studies. These properties are crucial for understanding the compound's behavior in different environments and for optimizing its formulation as a pharmaceutical product.

In conclusion, 1-(butan-2-yl)-5-(difluoromethyl)-1H-1,2,3-triazol-4-ylmethanamine (CAS No. 2172075-62-4) is a promising compound with potential applications in antiviral and anticancer therapies. Its unique structural features and favorable biological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play a significant role in advancing our understanding and treatment of various diseases.

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